Cas no 118890-40-7 ([(2r,3s,6s,7r,8r)-3-[(3-formamido-2-methoxybenzoyl)amino]-8-hexyl-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] Butanoate;[(2r,3s,6s,7r,8r)-3-[(3-formamido-2-methoxybenzoyl)amino]-8-hexyl-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] 2-methylpropanoate)

• Product Name: [(2r,3s,6s,7r,8r)-3-[(3-formamido-2-methoxybenzoyl)amino]-8-hexyl-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] Butanoate;[(2r,3s,6s,7r,8r)-3-[(3-formamido-2-methoxybenzoyl)amino]-8-hexyl-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] 2-methylpropanoate
• CAS No: 118890-40-7
• MF: C₅₆H₈₀N₄O₁₈
• MW: 1097.25041770935
• CID: 3034289
• PubChem ID: 54611625
• Update Time: 2025-04-21

[(2r,3s,6s,7r,8r)-3-[(3-formamido-2-methoxybenzoyl)amino]-8-hexyl-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] Butanoate;[(2r,3s,6s,7r,8r)-3-[(3-formamido-2-methoxybenzoyl)amino]-8-hexyl-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• [(2r,3s,6s,7r,8r)-3-[(3-formamido-2-methoxybenzoyl)amino]-8-hexyl-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] Butanoate;[(2r,3s,6s,7r,8r)-3-[(3-formamido-2-methoxybenzoyl)amino]-8-hexyl-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] 2-methylpropanoate
• 118890-40-7
• NSC721441
• DTXSID00715389
• NSC-721441
• O-Methyl antimycin A2
• Butanoic acid, 2-methyl-,) 3- [[3-(formylamino)-2-mthoxybenzoyl]amino]-8-hexyl- 2,6-dimethyl-4,9-dioxo-1,5-dioxan-7-yl ester, [2R- (2R*,3S*,6S*,7R*,8R*)]-

• Inchi： 1S/2C28H40N2O9/c1-7-8-9-10-12-20-23(39-26(33)16(2)3)18(5)38-28(35)22(17(4)37-27(20)34)30-25(32)19-13-11-14-21(29-15-31)24(19)36-6;1-6-8-9-10-13-20-24(39-22(32)12-7-2)18(4)38-28(35)23(17(3)37-27(20)34)30-26(33)19-14-11-15-21(29-16-31)25(19)36-5/h11,13-18,20,22-23H,7-10,12H2,1-6H3,(H,29,31)(H,30,32);11,14-18,20,23-24H,6-10,12-13H2,1-5H3,(H,29,31)(H,30,33)/t17-,18+,20-,22+,23+;17-,18+,20-,23+,24+/m11/s1
• InChI Key： ILSQSGCRVLLXPY-PQDSNQCZSA-N
• SMILES： O(C(C(C)C)=O)[C@H]1[C@H](C)OC([C@H]([C@@H](C)OC([C@@H]1CCCCCC)=O)NC(C1C=CC=C(C=1OC)NC=O)=O)=O.O(C(CCC)=O)[C@H]1[C@H](C)OC([C@H]([C@@H](C)OC([C@@H]1CCCCCC)=O)NC(C1C=CC=C(C=1OC)NC=O)=O)=O

Computed Properties

• Exact Mass: 1096.54676172Da
• Monoisotopic Mass: 1096.54676172Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 78
• Rotatable Bond Count: 25
• Complexity: 1680
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 293Ų